Catalysis in Pickering emulsions†
Soft Matter Pub Date: 2020-11-13 DOI: 10.1039/D0SM01636E
Abstract
Particle-stabilised or Pickering emulsions are versatile systems. In the past 10 years a new application has emerged in the field of catalysis to use them as vehicles to carry out catalytic reactions, allowing a more environmentally friendly process with high conversions and selectivities and important advantages for catalyst recovery. As the area has advanced rapidly, the intention of this review is to summarize the latest innovations being reported. An overview is given regarding the kinds of liquid phases comprising the emulsion system, the different types of solid particle stabilizers (whether they contain catalyst or not) and the catalytic reactions studied. A section describing methods for recovering the catalyst is also included, in which various stimuli are discussed. Finally, the importance of using Pickering emulsions to carry out reactions in flow and in multi-step cascade systems is highlighted with various examples to support the benefits of transferring this technology to industrial processes.

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